![molecular formula C22H28N2O B3951608 1-(2,3-dimethylphenyl)-4-(2-phenylbutanoyl)piperazine](/img/structure/B3951608.png)
1-(2,3-dimethylphenyl)-4-(2-phenylbutanoyl)piperazine
Overview
Description
1-(2,3-dimethylphenyl)-4-(2-phenylbutanoyl)piperazine is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. This compound is also known as DMPP, and it is a piperazine derivative that has been synthesized using various methods.
Mechanism of Action
DMPP is believed to exert its effects by binding to the serotonin receptor, which is a G protein-coupled receptor. This binding leads to the activation of the receptor and subsequent signaling pathways, which result in the modulation of various physiological processes.
Biochemical and Physiological Effects:
DMPP has been shown to have various biochemical and physiological effects, including the modulation of serotonin signaling, the inhibition of inflammatory cytokine production, and the induction of analgesia. These effects make DMPP a promising compound for the development of new drugs for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
DMPP has several advantages for lab experiments, including its relatively simple synthesis method and its potential as a lead compound for the development of new drugs. However, DMPP also has some limitations, including its low yield and its potential toxicity.
Future Directions
There are several future directions for the study of DMPP, including the development of new synthetic methods for DMPP, the investigation of its potential as a lead compound for the development of new drugs, and the exploration of its potential as a therapeutic agent for the treatment of various diseases.
In conclusion, 1-(2,3-dimethylphenyl)-4-(2-phenylbutanoyl)piperazine is a compound that has potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have all been discussed in this paper. Further studies on this compound may lead to the development of new drugs for the treatment of various diseases.
Scientific Research Applications
DMPP has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, DMPP has been shown to have an affinity for the serotonin receptor, which plays a crucial role in regulating mood, appetite, and sleep. In pharmacology, DMPP has been studied for its potential as an anti-inflammatory and analgesic agent. In medicinal chemistry, DMPP has been studied for its potential as a lead compound for the development of new drugs.
properties
IUPAC Name |
1-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-phenylbutan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O/c1-4-20(19-10-6-5-7-11-19)22(25)24-15-13-23(14-16-24)21-12-8-9-17(2)18(21)3/h5-12,20H,4,13-16H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVBBTBMWVMHGNS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)N2CCN(CC2)C3=CC=CC(=C3C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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